Cas no 2090315-63-0 (1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2090315-63-0
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 5247921
• Update Time: 2025-05-21

1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(2,3-dichlorophenyl)-3-methyl-
• 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H8Cl2N2O/c1-7-8(6-16)5-15(14-7)10-4-2-3-9(12)11(10)13/h2-6H,1H3
• InChI Key： DSUIPKRTMVUUDQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2Cl)C=C(C=O)C(C)=N1

Additional information on 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Analysis of 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2090315-63-0)

1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2090315-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a dichlorophenyl group and a carbaldehyde functional group, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to undergo diverse chemical transformations.

The compound's CAS number 2090315-63-0 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its systematic name, 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde, reflects its precise structural configuration, which is essential for reproducibility in synthetic chemistry. Recent studies highlight its utility in developing novel heterocyclic compounds, a class of molecules widely explored for their pharmacological properties, including anti-inflammatory and antimicrobial activities.

In the context of current trends, 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde aligns with the growing demand for sustainable chemistry and green synthesis methodologies. Researchers are investigating eco-friendly catalytic systems to optimize its production, addressing concerns about waste reduction and energy efficiency. This focus resonates with broader industry shifts toward environmentally benign processes, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in drug discovery. The pyrazole scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and other therapeutic mechanisms. As such, CAS No. 2090315-63-0 is frequently cited in patents and publications exploring new treatments for chronic diseases, a subject of high relevance in public health discussions. Its structural versatility allows for modifications that enhance bioavailability or target specificity, making it a valuable tool for structure-activity relationship (SAR) studies.

From a commercial perspective, suppliers of 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde emphasize its high purity and stability under controlled conditions, ensuring reliable performance in laboratory settings. Quality control protocols, such as HPLC and NMR analysis, are routinely applied to verify its integrity, a practice highly valued by end-users seeking reproducible results. These details are often highlighted in product descriptions to address common queries about chemical purity standards and handling protocols.

In summary, 1-(2,3-dichlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2090315-63-0) represents a versatile and scientifically significant compound with broad applicability in research and development. Its alignment with contemporary themes like green chemistry and drug innovation ensures its continued relevance in the scientific community. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in synthetic and applied chemistry.